(S)-tert-Butyl 2-amino-3-((tert-butoxycarbonyl)amino)propanoate

• Molecular Formula: C12H24N2O4
• Molecular Weight: 260.33 g/mol
• IUPAC Name: tert-butyl (2S)-2-amino-3-[(2-methylpropan-2-yl)oxycarbonylamino]propanoate
• InChI: InChI=1S/C12H24N2O4/c1-11(2,3)17-9(15)8(13)7-14-10(16)18-12(4,5)6/h8H,7,13H2,1-6H3,(H,14,16)/t8-/m0/s1
• InChI Key: UQKDYSQNOZGLGP-QMMMGPOBSA-N
• Isomeric SMILES: CC(C)(C)OC(=O)[C@H](CNC(=O)OC(C)(C)C)N
• Canonical SMILES: CC(C)(C)OC(=O)C(CNC(=O)OC(C)(C)C)N

Description

(S)-tert-Butyl 2-amino-3-((tert-butoxycarbonyl)amino)propanoate is an amino acid derivative commonly used in peptide synthesis. This compound is known for its stability and protective properties, making it a valuable reagent in various chemical and biological applications.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (S)-tert-Butyl 2-amino-3-((tert-butoxycarbonyl)amino)propanoate typically involves the protection of the amino group of an amino acid. One common method is the reaction of (S)-2-amino-3-hydroxypropanoic acid with tert-butyl chloroformate under basic conditions to form the tert-butoxycarbonyl (Boc) protected amino acid . The reaction is usually carried out in an organic solvent such as dichloromethane, with a base like triethylamine to neutralize the hydrochloric acid by-product.

Industrial Production Methods

In industrial settings, the production of this compound is scaled up using similar synthetic routes but with optimized reaction conditions to ensure high yield and purity. Continuous flow reactors and automated synthesis systems are often employed to enhance efficiency and reproducibility .

Chemical Reactions Analysis

Types of Reactions

(S)-tert-Butyl 2-amino-3-((tert-butoxycarbonyl)amino)propanoate undergoes various chemical reactions, including:

Substitution Reactions: The Boc group can be selectively removed under acidic conditions, allowing for further functionalization of the amino group.

Oxidation and Reduction: The compound can participate in oxidation and reduction reactions, although these are less common due to the stability of the Boc group.

Common Reagents and Conditions

Acidic Conditions: Trifluoroacetic acid (TFA) is commonly used to remove the Boc protecting group.

Basic Conditions: Bases like sodium hydroxide or potassium carbonate can be used to deprotonate the amino group for subsequent reactions.

Major Products Formed

The major products formed from reactions involving this compound include deprotected amino acids and various peptide derivatives .

Scientific Research Applications

(S)-tert-Butyl 2-amino-3-((tert-butoxycarbonyl)amino)propanoate has a wide range of applications in scientific research:

Chemistry: It is used in the synthesis of peptides and other complex molecules.

Biology: The compound is employed in the study of protein structure and function.

Medicine: It is used in the development of pharmaceuticals, particularly in the synthesis of peptide-based drugs.

Industry: The compound is utilized in the production of various chemical products, including agrochemicals and specialty chemicals.

Mechanism of Action

The mechanism of action of (S)-tert-Butyl 2-amino-3-((tert-butoxycarbonyl)amino)propanoate primarily involves its role as a protecting group in peptide synthesis. The Boc group protects the amino group from unwanted reactions during synthesis, and can be selectively removed under acidic conditions to reveal the free amino group for further functionalization . This selective protection and deprotection mechanism is crucial for the stepwise synthesis of peptides and other complex molecules .

Comparison with Similar Compounds

Similar Compounds

(S)-2-((tert-Butoxycarbonyl)amino)-3-(naphthalen-1-yl)propanoic acid: An alanine derivative with similar protective properties.

(S)-3-(4-Aminophenyl)-2-((tert-butoxycarbonyl)amino)propanoic acid: A phenylalanine derivative used in similar applications.

Uniqueness

(S)-tert-Butyl 2-amino-3-((tert-butoxycarbonyl)amino)propanoate is unique due to its specific structure, which provides stability and ease of deprotection. This makes it particularly valuable in peptide synthesis, where selective protection and deprotection are essential .